Cas no 25147-91-5 (1,3-Propanediamine,N1-[3-(trimethoxysilyl)propyl]-)

1,3-Propanediamine,N1-[3-(trimethoxysilyl)propyl]- structure
25147-91-5 structure
Product Name:1,3-Propanediamine,N1-[3-(trimethoxysilyl)propyl]-
CAS No:25147-91-5
MF:C9H24N2O3Si
MW:236.3839635849
CID:255429
PubChem ID:212847
Update Time:2025-04-19

1,3-Propanediamine,N1-[3-(trimethoxysilyl)propyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine,N1-[3-(trimethoxysilyl)propyl]-
    • N'-(3-trimethoxysilylpropyl)propane-1,3-diamine
    • (N-(3-Aminopropyl)-3-aminopropyl)trimethoxysilane
    • 1,3-Propanediamine, N-(3-(trimethoxysilyl)propyl)-
    • AC1L4TQH
    • AC1Q55UQ
    • AR-1K3941
    • LS-119934
    • N-(3-(Trimethoxysilyl)propyl)-1,3-propanediamine
    • n-[3-(trimethoxysilyl)propyl]propane-1,3-diamine
    • Silane 40-47
    • SCHEMBL2494932
    • 1,3-Propanediamine, N1-[3-(trimethoxysilyl)propyl]-
    • n1-(3-(trimethoxysilyl)propyl)-1,3-propanediamine
    • (3-AMINOPROPYL)[3-(TRIMETHOXYSILYL)PROPYL]AMINE
    • DTXSID20179823
    • 25147-91-5
    • Inchi: 1S/C9H24N2O3Si/c1-12-15(13-2,14-3)9-5-8-11-7-4-6-10/h11H,4-10H2,1-3H3
    • InChI Key: GPYDVGGHRWMVQP-UHFFFAOYSA-N
    • SMILES: [Si](CCCNCCCN)(OC)(OC)OC

Computed Properties

  • Exact Mass: 236.15572
  • Monoisotopic Mass: 236.156
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.7Ų

Experimental Properties

  • Density: 0.967
  • Boiling Point: 272.1°C at 760 mmHg
  • Flash Point: 118.4°C
  • Refractive Index: 1.443
  • PSA: 65.74
  • LogP: 1.28420
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